Cas no 2228539-54-4 (1-tert-butyl-4-(2-methylbut-3-yn-2-yl)benzene)

• Product Name: 1-tert-butyl-4-(2-methylbut-3-yn-2-yl)benzene
• CAS No: 2228539-54-4
• MF: C₁₅H₂₀
• MW: 200.319304466248
• CID: 6363111
• PubChem ID: 23055665
• Update Time: 2025-05-21

1-tert-butyl-4-(2-methylbut-3-yn-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-4-(2-methylbut-3-yn-2-yl)benzene
• 2228539-54-4
• EN300-2000071

• Inchi： 1S/C15H20/c1-7-15(5,6)13-10-8-12(9-11-13)14(2,3)4/h1,8-11H,2-6H3
• InChI Key： YJIAZLRRWAKGPX-UHFFFAOYSA-N
• SMILES： C(C)(C)(C)C1C=CC(=CC=1)C(C#C)(C)C

Computed Properties

• Exact Mass: 200.156500638g/mol
• Monoisotopic Mass: 200.156500638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-tert-butyl-4-(2-methylbut-3-yn-2-yl)benzene

Comprehensive Overview of 1-tert-butyl-4-(2-methylbut-3-yn-2-yl)benzene (CAS No. 2228539-54-4)

1-tert-butyl-4-(2-methylbut-3-yn-2-yl)benzene (CAS No. 2228539-54-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This compound, often referred to by its systematic name or CAS number, belongs to the class of substituted benzenes, which are widely studied for their versatility in chemical synthesis and material science. The presence of both tert-butyl and 2-methylbut-3-yn-2-yl groups in its structure makes it a valuable intermediate for further chemical modifications.

One of the key reasons for the growing interest in 1-tert-butyl-4-(2-methylbut-3-yn-2-yl)benzene is its potential role in the development of advanced materials. Researchers are exploring its use in the synthesis of polymers, liquid crystals, and other high-performance materials. The compound's alkynyl functionality, in particular, offers opportunities for click chemistry reactions, a topic that has become a hotspot in modern organic chemistry. Click chemistry is highly sought after due to its efficiency, selectivity, and compatibility with a wide range of functional groups.

In the pharmaceutical industry, 1-tert-butyl-4-(2-methylbut-3-yn-2-yl)benzene is being investigated as a building block for drug discovery. Its rigid aromatic core and flexible side chain make it an attractive candidate for designing molecules with specific biological activities. Recent studies have highlighted its potential in targeting enzymes and receptors, though further research is needed to fully understand its pharmacological profile. This aligns with the current trend of structure-activity relationship (SAR) studies, which are frequently searched by professionals in the field.

Another area where CAS No. 2228539-54-4 is making waves is in the field of agrochemicals. The compound's stability and reactivity make it a promising candidate for developing new pesticides or herbicides. With the increasing demand for sustainable and eco-friendly agricultural solutions, researchers are keen on exploring novel chemical entities like this one. The tert-butyl group, in particular, is known to enhance the lipophilicity of molecules, which can improve their absorption and distribution in biological systems.

From a synthetic chemistry perspective, 1-tert-butyl-4-(2-methylbut-3-yn-2-yl)benzene offers several advantages. Its synthesis can be achieved through well-established methods, such as Sonogashira coupling or Friedel-Crafts alkylation, which are frequently discussed in academic and industrial circles. These methods are not only efficient but also scalable, making the compound accessible for large-scale applications. The compound's 2-methylbut-3-yn-2-yl moiety is particularly interesting for further functionalization, as it can participate in a variety of chemical transformations.

Environmental considerations are also driving the interest in CAS No. 2228539-54-4. As industries move toward greener chemistry practices, compounds like this are being evaluated for their biodegradability and environmental impact. The alkynyl group, for instance, can be leveraged to create more sustainable materials with reduced toxicity. This aligns with the broader trend of green chemistry, a topic that is highly relevant in today's scientific discourse.

In conclusion, 1-tert-butyl-4-(2-methylbut-3-yn-2-yl)benzene (CAS No. 2228539-54-4) is a compound with immense potential across multiple disciplines. Its unique structural features, combined with its versatility in chemical reactions, make it a valuable asset for researchers and industries alike. Whether it's in material science, pharmaceuticals, or agrochemicals, this compound is poised to play a significant role in shaping the future of chemistry. As more studies are conducted, we can expect to uncover even more applications for this remarkable molecule.